Chirality induction in metal-induced achiral polythiophene aggregates assisted by optically active amines and polythiophene†‡

Chemical Communications Pub Date: 2012-01-31 DOI: 10.1039/C2CC17940G

Abstract

A regioregular achiral polythiophene bearing oxazoline pendant groups formed a unique optically active metal-induced supramolecular aggregate upon complexation with chiral amines or in the presence of a chiral polythiophene in a good solvent for the polymers, thus showing an induced circular dichroism.

Graphical abstract: Chirality induction in metal-induced achiral polythiophene aggregates assisted by optically active amines and polythiophene
Chirality induction in metal-induced achiral polythiophene aggregates assisted by optically active amines and polythiophene†‡
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